3-Cyclopropoxy-4-ethyl-2-nitropyridine

• Molecular Formula: C10H12N2O3
• Molecular Weight: 208.21 g/mol
• IUPAC Name: 3-cyclopropyloxy-4-ethyl-2-nitropyridine
• InChI: InChI=1S/C10H12N2O3/c1-2-7-5-6-11-10(12(13)14)9(7)15-8-3-4-8/h5-6,8H,2-4H2,1H3
• InChI Key: LWDVVLQRZXBYJH-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(C(=NC=C1)[N+](=O)[O-])OC2CC2

Description

3-Cyclopropoxy-4-ethyl-2-nitropyridine is a nitropyridine derivative characterized by a cyclopropoxy substituent at position 3, an ethyl group at position 4, and a nitro group at position 2. The cyclopropoxy group introduces steric and electronic effects due to its strained three-membered ring, which may influence the compound’s stability, solubility, and reactivity compared to analogous alkoxy-substituted pyridines. The ethyl group at position 4 contributes to lipophilicity, while the nitro group at position 2 enhances electrophilicity, making the compound a candidate for further functionalization via reduction or nucleophilic substitution.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 3-Cyclopropoxy-4-ethyl-2-nitropyridine typically involves the nitration of pyridine derivatives. One common method includes the reaction of pyridine with dinitrogen pentoxide (N2O5) in an organic solvent to form the N-nitropyridinium ion. This intermediate is then reacted with sulfur dioxide (SO2) and bisulfite (HSO3-) in water to yield 3-nitropyridine . The cyclopropoxy and ethyl groups are introduced through subsequent substitution reactions.

Industrial Production Methods: Industrial production of 3-Cyclopropoxy-4-ethyl-2-nitropyridine may involve continuous flow synthesis techniques to ensure high yield and selectivity. Continuous flow systems are advantageous for handling highly exothermic reactions and minimizing the formation of undesired by-products .

Chemical Reactions Analysis

Types of Reactions: 3-Cyclopropoxy-4-ethyl-2-nitropyridine undergoes various chemical reactions, including:

Oxidation: The nitro group can be reduced to an amino group under specific conditions.

Reduction: The nitro group can be reduced to an amino group using reducing agents like hydrogen gas in the presence of a catalyst.

Substitution: The compound can undergo nucleophilic substitution reactions, where the nitro group is replaced by other functional groups.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as hydrogen gas (H2) with a palladium catalyst (Pd/C) are commonly used.

Substitution: Nucleophiles like ammonia (NH3) and amines are used in substitution reactions.

Major Products Formed:

Oxidation: Formation of nitroso or hydroxylamine derivatives.

Reduction: Formation of amino derivatives.

Substitution: Formation of substituted pyridines with various functional groups.

Scientific Research Applications

3-Cyclopropoxy-4-ethyl-2-nitropyridine has several applications in scientific research:

Chemistry: It serves as an intermediate in the synthesis of more complex organic molecules.

Biology: It is used in the study of enzyme interactions and as a probe in biochemical assays.

Medicine: The compound is investigated for its potential pharmacological properties, including antimicrobial and anticancer activities.

Industry: It is used in the production of agrochemicals and specialty chemicals.

Mechanism of Action

The mechanism of action of 3-Cyclopropoxy-4-ethyl-2-nitropyridine involves its interaction with specific molecular targets. The nitro group can undergo reduction to form reactive intermediates that interact with cellular components, leading to various biological effects. The compound may also inhibit specific enzymes or interfere with cellular signaling pathways .

Comparison with Similar Compounds

To contextualize 3-cyclopropoxy-4-ethyl-2-nitropyridine, a systematic comparison with structurally related nitropyridine derivatives is provided below. Key parameters include substituent effects, synthetic yields, spectroscopic data, and functional properties.

Substituent Effects on Reactivity and Stability

Compound Name	Substituents	Nitro Position	Yield (%)	Key Observations	Reference
2-Methoxy-4-methyl-5-nitropyridine	Methoxy (OCH₃), methyl (CH₃)	5	95	High yield due to electron-donating methoxy group stabilizing intermediates .	[30]
2-Methoxy-4-methyl-3-nitropyridine	Methoxy (OCH₃), methyl (CH₃)	3	80	Lower yield compared to 5-nitro isomer; steric hindrance may limit reactivity .	[31]
Ethyl-3-(3-nitropyridin-4-yl)-2-oxopropanoate	Ethoxycarbonyl (COOEt)	3	50	Moderate yield; keto-enol tautomerism observed in spectroscopic analysis .	[29]
2-(4-Methoxyphenoxy)-3-nitropyridine	4-Methoxyphenoxy (C₆H₄OCH₃)	3	N/A	Exhibits fluorescence; planar structure enhances π-conjugation .	[S1]
3-Cyclopropoxy-4-ethyl-2-nitropyridine	Cyclopropoxy (C₃H₅O), ethyl (C₂H₅)	2	Not reported	Expected lower stability due to ring strain in cyclopropoxy group; unique electrophilicity at position 2.	—

Key Insights :

• Nitro Position : Nitro groups at positions 2 or 3 (as in the target compound) enhance electrophilicity compared to position 5, facilitating nucleophilic aromatic substitution .
• Steric Effects : Bulky substituents (e.g., cyclopropoxy) may reduce synthetic yields due to steric hindrance during cyclopropane ring formation or substitution reactions.
• Electronic Effects : Electron-withdrawing groups (e.g., nitro) at position 2 increase reactivity toward reduction, as seen in related compounds like 2-methoxy-3-nitropyridines .

Spectroscopic and Structural Comparisons

• Fluorescence Properties: The 2-(4-methoxyphenoxy)-3-nitropyridine derivative exhibits fluorescence due to extended π-conjugation between the pyridine ring and methoxyphenoxy group .
• Crystallographic Data: The planar structure of 2-(4-methoxyphenoxy)-3-nitropyridine (bond angles: C–O–C ≈ 120°) contrasts with the tetrahedral geometry expected for the cyclopropoxy group in the target compound, which may influence packing efficiency and solubility .